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Compound of Interest

Compound Name: Psoralin, N-decanoyl-5-oxo-

Cat. No.: B15197346 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on improving the cellular delivery of Psoralin, N-decanoyl-5-oxo-.
Due to the limited availability of specific experimental data for this compound, the following

troubleshooting guides and FAQs are based on the known properties of psoralen derivatives

and general best practices for handling hydrophobic molecules.

Frequently Asked Questions (FAQs)
Q1: What is Psoralin, N-decanoyl-5-oxo- and what are its key properties?

Psoralin, N-decanoyl-5-oxo- is a synthetic derivative of psoralen, a naturally occurring

furocoumarin.[1] The addition of the N-decanoyl-5-oxo moiety increases its hydrophobicity. Key

properties are summarized in the table below.

Table 1: Physicochemical Properties of Psoralin, N-decanoyl-5-oxo-

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15197346?utm_src=pdf-interest
https://www.benchchem.com/product/b15197346?utm_src=pdf-body
https://www.benchchem.com/product/b15197346?utm_src=pdf-body
https://www.benchchem.com/product/b15197346?utm_src=pdf-body
https://www.smolecule.com/products/s15806538
https://www.benchchem.com/product/b15197346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15197346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₁H₂₄O₅ [1][2]

Molecular Weight 356.4 g/mol [1][2]

IUPAC Name
(7-oxofuro[3,2-g]chromen-4-yl)

decanoate
[2]

Synonyms
N-Decanoyl-5-oxo-psoralen,

NSC341959
[2]

Predicted XlogP 6.1 [2]

Q2: What is the general mechanism of action for psoralen derivatives?

Psoralen derivatives are known photosensitizers. Upon exposure to UVA light, they can

intercalate into DNA and form covalent adducts with pyrimidine bases, leading to DNA cross-

linking and inhibition of DNA replication and transcription. This activity is the basis for their use

in photochemotherapy.

Q3: Why is delivering Psoralin, N-decanoyl-5-oxo- to cells challenging?

The high hydrophobicity of Psoralin, N-decanoyl-5-oxo-, indicated by its high predicted XlogP

value, leads to poor aqueous solubility. This makes it difficult to prepare stable formulations for

cell culture experiments and can lead to precipitation in aqueous media, reducing its

bioavailability to cells.

Troubleshooting Guides
Issue 1: Poor Solubility and Precipitation in Aqueous
Media
Symptoms:

Visible precipitate in the stock solution or cell culture medium after adding the compound.

Inconsistent experimental results.
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Low cellular uptake of the compound.

Possible Causes:

The compound's concentration exceeds its solubility limit in the chosen solvent or medium.

The solvent used for the stock solution is not compatible with the aqueous cell culture

medium.

Solutions:

Solution Detailed Steps

Optimize Stock Solution

Prepare a high-concentration stock solution in

an appropriate organic solvent such as DMSO

or ethanol. Minimize the final concentration of

the organic solvent in the cell culture medium

(typically ≤ 0.5%) to avoid solvent-induced

cytotoxicity.

Use of Solubilizing Agents

Formulate the compound with solubilizing

agents like cyclodextrins or non-ionic

surfactants (e.g., Tween® 80, Pluronic® F-127).

These can encapsulate the hydrophobic

compound and improve its dispersion in

aqueous solutions.

Nanoparticle Formulation

Encapsulate Psoralin, N-decanoyl-5-oxo- in

lipid-based nanoparticles (e.g., liposomes) or

polymeric micelles. This can significantly

improve its stability and delivery to cells.

Issue 2: Low Cellular Uptake and Efficacy
Symptoms:

The desired biological effect is not observed even at high concentrations.

Fluorescence microscopy (if applicable) shows minimal intracellular localization.
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Possible Causes:

Poor bioavailability due to precipitation.

Inefficient transport across the cell membrane.

Degradation of the compound in the cell culture medium.

Solutions:

Solution Detailed Steps

Increase Incubation Time
Extend the incubation time to allow for more

gradual uptake of the compound.

Optimize Concentration

Perform a dose-response study to determine the

optimal concentration range. Higher

concentrations may not always lead to better

uptake due to aggregation.

Enhance Membrane Permeability

If using a delivery vehicle, select one that is

known to interact with the cell membrane and

facilitate uptake (e.g., cationic liposomes).

Serum Concentration

Vary the serum concentration in the cell culture

medium. Serum proteins can sometimes bind to

hydrophobic compounds and either facilitate or

hinder their uptake.

Experimental Protocols
Note: These are general protocols and should be optimized for your specific cell type and

experimental conditions.

Protocol 1: Preparation of a Psoralin, N-decanoyl-5-oxo-
Stock Solution

Weigh out the desired amount of Psoralin, N-decanoyl-5-oxo- in a sterile microcentrifuge

tube.
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Add the appropriate volume of sterile, anhydrous DMSO to achieve a high-concentration

stock solution (e.g., 10-50 mM).

Vortex thoroughly until the compound is completely dissolved.

Store the stock solution at -20°C or -80°C, protected from light.

When preparing working solutions, dilute the stock solution in cell culture medium to the final

desired concentration immediately before use. Ensure the final DMSO concentration is non-

toxic to your cells.

Protocol 2: Cellular Delivery using a Liposomal
Formulation

Prepare or obtain a commercially available liposomal formulation suitable for hydrophobic

drug delivery.

Incorporate Psoralin, N-decanoyl-5-oxo- into the liposomes according to the

manufacturer's protocol. This typically involves co-dissolving the compound and lipids in an

organic solvent, followed by evaporation of the solvent and hydration of the resulting lipid

film.

Determine the encapsulation efficiency of the compound in the liposomes using a suitable

analytical method (e.g., HPLC).

Treat cells with the liposomal formulation of Psoralin, N-decanoyl-5-oxo- at the desired

concentrations.

Include empty liposomes as a vehicle control in your experiments.

Visualizations
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Experimental Workflow for Cellular Delivery
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Caption: A general experimental workflow for the cellular delivery and analysis of Psoralin, N-
decanoyl-5-oxo-.
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Caption: A simplified diagram illustrating the generally accepted signaling pathway for psoralen

derivatives upon UVA activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Psoralin, N-decanoyl-5-oxo- | C21H24O5 | CID 334841 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Cellular Delivery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15197346#improving-psoralin-n-decanoyl-5-oxo-
delivery-to-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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